Cas no 80407-53-0 (5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-)

• Product Name: 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
• CAS No: 80407-53-0
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• CID: 730711
• PubChem ID: 3018934
• Update Time: 2025-04-19

5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
• 1-(3-hydroxyphenyl)-2H-tetrazole-5-thione
• 1,2-dihydro-1-(m-hydroxyphenyl)-5H-tetrazole-5-thione
• 1-(3-Hydroxyphenyl)-5-mercaptotetrazole
• 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)
• EINECS 279-457-5
• 3-(5-Sulfanyl-1H-tetrazol-1-yl)phenol
• MBTOSMSBNFLZQJ-UHFFFAOYSA-N
• 80407-53-0
• SCHEMBL6151739
• NS00060876
• AKOS024341251
• DTXSID701001220

• Inchi： 1S/C7H6N4OS/c12-6-3-1-2-5(4-6)11-7(13)8-9-10-11/h1-4,12H,(H,8,10,13)
• InChI Key： MBTOSMSBNFLZQJ-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 194.02600
• Monoisotopic Mass: 194.026232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.63
• Boiling Point: 332.5°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.801
• PSA: 98.82000
• LogP: 1.03050